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Compound of Interest

Compound Name: Pipecolic acid-d9

Cat. No.: B585967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability and purity of

deuterated Pipecolic acid (Pipecolic acid-d9), a critical internal standard for mass

spectrometry-based quantification of its unlabeled counterpart in various biological matrices.

Ensuring the chemical and isotopic integrity of this stable isotope-labeled standard is

paramount for accurate and reproducible analytical results in metabolomics, clinical

diagnostics, and pharmacokinetic studies.

Commercial Availability
Pipecolic acid-d9 is available from several reputable suppliers of research chemicals and

stable isotope-labeled compounds. The product is typically supplied as a solid and should be

stored under recommended conditions to maintain its stability. A summary of prominent

commercial sources is provided in Table 1.

Table 1: Commercial Sources of Pipecolic Acid-d9
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Supplier
Catalog
Number

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Cayman

Chemical
43070 790612-94-1 C₆H₂D₉NO₂ 138.2

Santa Cruz

Biotechnology
sc-214375 790612-94-1 C₆H₂D₉NO₂ 138.21

LGC Standards TRC-P479762 790612-94-1 C₆D₉H₂NO₂ 138.21

MedChemExpres

s
HY-Y0669S 790612-94-1 C₆H₂D₉NO₂ 138.21

Biosynth FP27059 790612-94-1 C₆H₂D₉NO₂ 138.21 g/mol

Clearsynth CS-T-24432 790612-94-1 Not Specified Not Specified

Smolecule S875394 790612-94-1
C₆H₁₁NO₂

(unlabeled)
138.214

Purity Specifications
The purity of Pipecolic acid-d9 is a critical parameter and is typically defined by two key

metrics: chemical purity and isotopic purity. Chemical purity refers to the percentage of the

compound of interest, free from other chemical entities. Isotopic purity, specifically the isotopic

enrichment, indicates the percentage of molecules that contain the desired number of

deuterium atoms. Stated purity levels from various suppliers are summarized in Table 2. It is

important to note that lot-to-lot variability can exist, and it is always recommended to refer to

the Certificate of Analysis (CoA) for specific batch data.

Table 2: Purity Specifications of Commercial Pipecolic Acid-d9
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Supplier Chemical Purity Isotopic Purity/Enrichment

Cayman Chemical Not explicitly stated
≥99% deuterated forms (d1-

d9)[1]

Santa Cruz Biotechnology
Refer to Certificate of Analysis

for lot specific data[2]
Not explicitly stated

LGC Standards >95% (HPLC)[3] Not explicitly stated

MedChemExpress Not explicitly stated Not explicitly stated

Biosynth Not explicitly stated Not explicitly stated

Clearsynth
Accompanied by Certificate of

Analysis[4]
Not explicitly stated

Smolecule High-purity[5] Not explicitly stated

Experimental Protocols for Purity Determination
The determination of chemical and isotopic purity of Pipecolic acid-d9 requires robust

analytical methodologies. The following sections detail generalized protocols for these

assessments.

Chemical Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

chemical purity of Pipecolic acid and its deuterated analog. Chiral HPLC methods can also be

employed to resolve the D- and L-enantiomers.

Objective: To determine the chemical purity of Pipecolic acid-d9 and to separate its

enantiomers.

Instrumentation:

HPLC system with a UV detector

Chiral stationary phase column (e.g., Astec® CHIROBIOTIC® T, 25 cm x 4.6 mm, 5 µm)
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (for sample preparation)

Pipecolic acid-d9 sample

Procedure:

Sample Preparation: Prepare a sample solution of Pipecolic acid-d9 in methanol at a

concentration of 5 mg/mL.

Chromatographic Conditions:

Mobile Phase: A mixture of water and acetonitrile (50:50, v/v).

Flow Rate: 1 mL/min.

Column Temperature: 25 °C.

Detection: UV at 220 nm.

Injection Volume: 1 µL.

Data Analysis:

The chemical purity is calculated by integrating the peak area of Pipecolic acid-d9 and

expressing it as a percentage of the total peak area in the chromatogram.

The retention times of the D- and L-enantiomers will differ on a chiral column, allowing for

their separation and individual quantification.

Logical Flow for HPLC Purity Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b585967?utm_src=pdf-body
https://www.benchchem.com/product/b585967?utm_src=pdf-body
https://www.benchchem.com/product/b585967?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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